2-bromo-N-(isoxazol-3-yl)acetamide

• CAS RN: 92931-33-4
• Molecular Formula: C5H5BrN2O2
• Molecular Weight: 205.01 g/mol
• IUPAC Name: 2-bromo-N-(1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C5H5BrN2O2/c6-3-5(9)7-4-1-2-10-8-4/h1-2H,3H2,(H,7,8,9)
• InChI Key: GIWMPTVSSKUNBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CON=C1NC(=O)CBr

Description

2-bromo-N-(isoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C5H5BrN2O2 and its molecular weight is 205.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of bromoacetylbromide (5.36 ml, 61.6 mmol) in diethylether (100 ml) at −40° C. is added, dropwise over 20 minutes, a solution of 3-aminoisoxazol (5.0 ml, 67.0 mmol) and triethylamine (8.5 ml, 61.4 mmol) in diethylether (20 ml). Additional diethylether (50 ml) is added and stirring continued for 3 hours. The reaction mixture is filtered and the solution then washed with 1 M sodium carbonate solution, 1 M hydrochloric acid and brine. Concentration followed by purification by flash silica column chromatography (ethyl acetate/iso-hexane 4:7) gives the title compound as a white solid.

Synthesis routes and methods II

Procedure details

Isoxazol-3-ylamine (1.14 g) was dissolved in dichloromethane (50 mL) and potassium carbonate (3.74 g) was added. Bromoacetyl chloride (1.12 mL) was added slowly with stirring and the suspension was stirred overnight. The reaction mixture was washed with water (2×50 mL), dried and evaporated. The product was recrystallised from dichloromethane/isohexane to afford the sub-titled compound (2.3 g).